![molecular formula C19H20Cl2N6O B2861650 N2-(4-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride CAS No. 1179481-97-0](/img/structure/B2861650.png)
N2-(4-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride
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Description
N2-(4-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C19H20Cl2N6O and its molecular weight is 419.31. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
A study by Gorle et al. (2016) reports on the synthesis of pyrimidine derivatives linked with morpholinophenyl groups, exhibiting significant larvicidal activity against mosquito larvae. This suggests potential applications in developing insecticides or studying insect biochemistry (Gorle et al., 2016). Similarly, Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives showing antimicrobial activities, hinting at the use of related compounds in antimicrobial research (Bektaş et al., 2007).
Material Science and Chemistry
Dinari and Haghighi (2017) worked on synthesizing new heat-resistant polyamides with a 1,3,5-triazine ring, highlighting the role of triazine derivatives in creating advanced materials with high thermal stability (Dinari & Haghighi, 2017). This research area may offer insights into developing new polymers or coatings with enhanced performance characteristics.
Environmental Applications
A study on the use of a low-cost biosorbent for pesticide removal from wastewater introduces the application of triazine-based compounds in environmental protection and remediation. This suggests potential uses for N2-(4-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride in water treatment and pollution control (Boudesocque et al., 2008).
Photophysical and Sensor Applications
Research by Choi et al. (2013) on rhenium(I) polypyridine complexes functionalized with a diaminoaromatic moiety as phosphorescent sensors for nitric oxide highlights another fascinating area. Such studies indicate the potential of triazine-based compounds in developing sensors and imaging agents for biomedical applications (Choi et al., 2013).
properties
IUPAC Name |
2-N-(4-chlorophenyl)-6-morpholin-4-yl-4-N-phenyl-1,3,5-triazine-2,4-diamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN6O.ClH/c20-14-6-8-16(9-7-14)22-18-23-17(21-15-4-2-1-3-5-15)24-19(25-18)26-10-12-27-13-11-26;/h1-9H,10-13H2,(H2,21,22,23,24,25);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIEBMVGURMIHAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=NC(=N2)NC3=CC=C(C=C3)Cl)NC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl2N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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